Cas no 83963-15-9 (1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-)

1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo- structure
83963-15-9 structure
Product Name:1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-
CAS No:83963-15-9
MF:C10H9BrO3
MW:257.080662488937
CID:706972
PubChem ID:10467629
Update Time:2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-
    • 1-(1,3-Benzodioxol-5-yl)-2-bromo-1-propanone
    • 1-(benzo[d][1,3]dioxol-5-yl)-2-bromopropan-1-one
    • 52190-28-0
    • SCHEMBL5744650
    • PD163984
    • 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-bromo-
    • AKOS022179063
    • FT-0663780
    • DTXSID60440428
    • CHEMBL448856
    • 1-(1,3-benzodioxol-5-yl)-2-bromopropan-1-one
    • 2-Bromo-3',4'-(methylenedioxy)propiophenone
    • 83963-15-9
    • Inchi: 1S/C10H9BrO3/c1-6(11)10(12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6H,5H2,1H3
    • InChI Key: NTPQGLLTGPTOAA-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

  • Exact Mass: 255.97351g/mol
  • Monoisotopic Mass: 255.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų
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